Cas no 41204-85-7 (1,2,3-Propanetriol,(4-nitrophenyl)- (9CI))

1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) structure
41204-85-7 structure
Product Name:1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)
CAS No:41204-85-7
MF:C9H11NO5
MW:213.187342882156
CID:331277
PubChem ID:4669334
Update Time:2025-04-19

1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)
    • 1-(4-NITROPHENYL)GLYCEROL
    • 1-(4-NITROPHENYL)GLYCEROL(PNPG)
    • PNPG
    • 1-(4-NITROPHENYL)-GLYCERINE
    • 1-(P-NITROPHENYL)GLYCEROL
    • 1,2,3-Propanetriol,(4-nitrophenyl)
    • 4-NITROPHENYL GLYCEROL
    • P-NITROPHENYL-GLYCEROL
    • PNP GLYCEROL
    • MFCD00056112
    • DTXSID40405393
    • SCHEMBL1496537
    • AKOS017358976
    • EN300-268483
    • 3-(4-nitrophenoxy)propane-1,2-diol
    • YERGZLQRVWFVAZ-UHFFFAOYSA-N
    • 41204-85-7
    • CS-0215638
    • AS-40929
    • NS00048905
    • 34211-48-8
    • 1-4-NITROPHENOXY-2-3-PROPANEDIOL
    • A815901
    • 3-(p-nitrophenoxy)-1,2-propane diol
    • 1,2-dihydroxy-3-(4-nitrophenyloxy)-propane
    • Inchi: 1S/C9H11NO5/c11-5-8(12)6-15-9-3-1-7(2-4-9)10(13)14/h1-4,8,11-12H,5-6H2
    • InChI Key: YERGZLQRVWFVAZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CC(CO)O

Computed Properties

  • Exact Mass: 213.06400
  • Monoisotopic Mass: 213.063722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.478
  • Melting Point: 98-101 °C(lit.)
  • Boiling Point: 471.6°Cat760mmHg
  • Flash Point: 208.9°C
  • PSA: 95.51000
  • LogP: 0.85000

1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C
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